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Compound of Interest

Compound Name: Galactonic acid

Cat. No.: B1197488 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Galactonic acid, a sugar acid derived from galactose, plays a role in various

biological pathways and is a key component in certain metabolic processes. Its accurate

identification and characterization are crucial for metabolomics research, diagnostics, and the

development of therapeutics. This document provides detailed application notes and protocols

for the structural elucidation of galactonic acid using two powerful analytical techniques:

Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). These

methods, when used in conjunction, provide unambiguous confirmation of its molecular

structure, mass, and purity.

Mass Spectrometry (MS) for Galactonic Acid
Analysis
Mass spectrometry is a fundamental technique for determining the molecular weight and

elemental composition of a compound. For a small, polar molecule like galactonic acid, both

Gas Chromatography-Mass Spectrometry (GC-MS), typically requiring derivatization, and

Liquid Chromatography-Mass Spectrometry (LC-MS) are effective methods.

Experimental Workflow: Mass Spectrometry
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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